Cas no 947533-19-9 ( )

• Product Name: &nbsp
• CAS No: 947533-19-9
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 880178
• PubChem ID: 45158521
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminopyridin-4-yl)ethanol,hydrochloride
• 2-Amino-4-(1'hydroxyethyl)-pyridine hydrochloride
• 1-(2-Aminopyridin-4-yl)ethan-1-ol--hydrogen chloride (1/1)
• 2-amino-4-(1'hydroxyethyl)pyridine hydrochloride
• 947533-19-9
• DTXSID20669557
•  

• Inchi： 1S/C7H10N2O.ClH/c1-5(10)6-2-3-9-7(8)4-6;/h2-5,10H,1H3,(H2,8,9);1H
• InChI Key： PIYIIOAKEPIWQE-UHFFFAOYSA-N
• SMILES： Cl.OC(C)C1C=CN=C(C=1)N

Computed Properties

• Exact Mass: 174.05600
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.14000
• LogP: 2.10030